
Application Notes and Protocols for nitro-Grela
Catalyst

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: nitro-Grela

Cat. No.: B1312454 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of nitro-Grela, a second-

generation Hoveyda-Grubbs type ruthenium-based catalyst, widely employed in olefin

metathesis reactions. This document details its dosage (catalyst loading), administration

methods, and includes experimental protocols for its application in organic synthesis.

Catalyst Profile
Nitro-Grela, with the chemical name [1,3-Bis(2,4,6-trimethylphenyl)-2-

imidazolidinylidene]dichloro[(2-isopropoxy-5-nitrobenzylidene)]ruthenium(II), is a versatile and

robust catalyst for various metathesis transformations, including Ring-Closing Metathesis

(RCM), Cross Metathesis (CM), and En-Yn metathesis.[1][2] Its enhanced stability and high

activity allow for efficient transformations under mild conditions.[3]

Table 1: Chemical and Physical Properties of nitro-Grela and its Variants
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Property nitro-Grela nitro-Grela-SIPr nitro-Grela-I₂

Chemical Formula C₃₁H₃₇Cl₂N₃O₃Ru C₃₇H₄₉Cl₂N₃O₃Ru C₃₁H₃₇I₂N₃O₃Ru

Molecular Weight 671.62 g/mol [4] 755.78 g/mol [5] 854.52 g/mol [6]

CAS Number 502964-52-5[7] Not specified 1874264-99-9[6]

Appearance
Green to dark green

powder/crystal[7]

Green, dark green

powder[5]
Olive/brown powder[6]

Melting Point >300 °C[3][7] Not specified Not specified

Storage

2-8°C, under inert gas

for long-term

storage[3][4]

2-8°C, under inert gas

for long-term

storage[5]

2-8°C, under inert gas

for long-term

storage[6]

Dosage and Administration
The "dosage" of nitro-Grela refers to the catalyst loading, which is typically expressed in mole

percent (mol %) relative to the limiting substrate. The optimal catalyst loading is dependent on

the specific reaction type, substrate reactivity, and desired reaction rate.

General Guidelines for Catalyst Loading
Nitro-Grela is known for its high efficiency, often allowing for lower catalyst loadings compared

to other metathesis catalysts.[4]

Table 2: Recommended Catalyst Loading for Different Metathesis Reactions
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Reaction Type
Catalyst Loading
(mol %)

Temperature (°C) Notes

Ring-Closing

Metathesis (RCM)
0.01 - 1 0 - 70

Lower temperatures

are possible

compared to

Hoveyda-Grubbs II.[4]

[8][9]

Cross Metathesis

(CM)
0.1 - 5 25 - 70

Highly selective,

especially with

electron-deficient

partners.[1][4][9]

En-Yn Metathesis 0.5 - 2.5
Room Temperature -

60

Higher conversion

with lower loading

than Hoveyda-Grubbs

II.[4][10]

Administration Methods
Nitro-Grela is a solid that is typically handled in the air due to its high stability, though long-

term storage under an inert atmosphere is recommended.[4] The catalyst is introduced to the

reaction mixture by dissolving it in an appropriate solvent.

Typical Administration Protocol:

The reaction vessel is charged with the substrate(s) and solvent.

The mixture is often degassed to remove oxygen, which can deactivate the catalyst,

although nitro-Grela has lower sensitivity to air than many other catalysts.[3]

Nitro-Grela is weighed and added to the reaction vessel as a solid or as a solution in a small

amount of the reaction solvent.

The reaction is then stirred under an inert atmosphere (e.g., nitrogen or argon) at the desired

temperature.
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Mechanism of Action: The Olefin Metathesis
Catalytic Cycle
Nitro-Grela functions via a well-established catalytic cycle common to Grubbs-type catalysts.

The active species is a ruthenium carbene that mediates the cleavage and reformation of

carbon-carbon double bonds.[3]

nitro-Grela (Pre-catalyst) [Ru]=CH₂ (Active Catalyst)

Initiation
(- Isopropoxybenzylidene ether)

Ruthenacyclobutane Intermediate

[2+2] Cycloaddition

Olefin Substrate (R-CH=CH₂)

Product-bound Carbene
Retro [2+2] Cycloaddition

Regeneration

Metathesis ProductRelease of Product

Click to download full resolution via product page

Caption: Catalytic cycle of olefin metathesis mediated by a ruthenium catalyst.

Experimental Protocols
The following are representative protocols for olefin metathesis reactions using nitro-Grela.

Protocol 1: Ring-Closing Metathesis (RCM) of Diethyl
Diallylmalonate
This protocol is adapted from a standard procedure for evaluating catalyst activity.[11]

Experimental Workflow:

Caption: Workflow for the RCM of diethyl diallylmalonate using nitro-Grela.

Materials:

nitro-Grela (15 mg, 22 µmol)

Diethyl diallylmalonate (237 mg, 986 µmol)
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Dichloromethane (CH₂Cl₂), anhydrous (45.5 mL total)

200 mL two-necked round-bottomed flask

Nitrogen or Argon source

Stirring apparatus

Silica gel for column chromatography

Hexane and Ethyl Acetate (EtOAc)

Procedure:

To a 200 mL two-necked round-bottomed flask, add nitro-Grela (15 mg, 22 µmol).[11]

Purge the flask with dry nitrogen gas.[11]

Add 40 mL of anhydrous dichloromethane to the flask.[11]

In a separate vial, dissolve diethyl diallylmalonate (237 mg, 986 µmol) in 5.5 mL of

dichloromethane.

Add the diethyl diallylmalonate solution dropwise to the stirred catalyst solution at room

temperature.

Continue stirring the reaction mixture at room temperature for 6 hours.

Upon completion, concentrate the mixture under reduced pressure to remove the solvent.

Purify the resulting residue by silica gel column chromatography using a mixture of hexane

and ethyl acetate (1:1) as the eluent to yield diethyl cyclopent-3-ene-1,1-dicarboxylate as a

pale yellow oil (206 mg, 98% yield).

Protocol 2: Cross Metathesis (CM)
This generalized protocol is based on the high efficiency of nitro-Grela in CM reactions.[1][4]

Materials:
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nitro-Grela (0.5 - 5 mol %)

Olefin 1 (1.0 equivalent)

Olefin 2 (1.0 - 3.0 equivalents)

Anhydrous Toluene or Dichloromethane

Inert atmosphere setup

Procedure:

In a clean, dry flask under an inert atmosphere, dissolve Olefin 1 and Olefin 2 in the chosen

solvent (e.g., toluene, to a concentration of 0.1-0.2 M).

Add the required amount of nitro-Grela to the solution.

Stir the reaction mixture at the desired temperature (typically between 25-70 °C) for 2-24

hours. Monitor the reaction progress by a suitable analytical technique (e.g., GC-MS or TLC).

Once the reaction is complete, quench the reaction by adding a small amount of ethyl vinyl

ether.

Concentrate the reaction mixture and purify by column chromatography to isolate the desired

cross-metathesis product.

Safety and Handling
Nitro-Grela is stable to handle in the air for short periods.[4]

For long-term storage, it is recommended to keep it in a cool (2-8 °C), dark place under an

inert atmosphere.[3][4]

As with all chemical reagents, appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat, should be worn.

Work in a well-ventilated fume hood.
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These notes are intended to serve as a guide. Reaction conditions, including solvent,

temperature, and catalyst loading, may need to be optimized for specific substrates and

desired outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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